Cas no 122364-82-3 (4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-naphthalenyl)-, (4S)-)

• Product Name: 4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-naphthalenyl)-, (4S)-
• CAS No: 122364-82-3
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 162504
• PubChem ID: 195364
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-naphthalenyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-naphthalenyl)-, (4S)-
• 3-(7-hydroxynaphthyl)-2-thiazole-4-carboxylic acid
• (2E,4S)-2-(6-oxonaphthalen-2(6H)-ylidene)-1,3-thiazolidine-4-carboxylic acid
• D-Naphthylluciferin, firefly
• NpLH2
• 122364-82-3
• (S)-2-(6-Hydroxynaphthalen-2-yl)-4,5-dihydrothiazole-4-carboxylic acid
• (4S)-2-(6-hydroxynaphthalen-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C14H11NO3S/c16-11-4-3-8-5-10(2-1-9(8)6-11)13-15-12(7-19-13)14(17)18/h1-6,12,16H,7H2,(H,17,18)/t12-/m1/s1
• InChI Key： DYBTWQQNDQLASO-GFCCVEGCSA-N
• SMILES： S1C(C2C=CC3C=C(C=CC=3C=2)O)=N[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 66.4